Cas no 1806998-39-9 (5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride)

• Product Name: 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride
• CAS No: 1806998-39-9
• MF: C₆H₂BrClF₂N₂O₄S
• MW: 351.509885311127
• CID: 4865214
• Update Time: 2025-07-20

5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2N2O4S/c7-2-1-11-6(17(8,15)16)3(5(9)10)4(2)12(13)14/h1,5H
• InChI Key： WZHJSPRVQGDFDQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride

Research Brief on 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride (CAS: 1806998-39-9)

The compound 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride (CAS: 1806998-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the importance of 5-Bromo-3-(diffluoromethyl)-4-nitropyridine-2-sulfonyl chloride as a key intermediate in the synthesis of sulfonamide-based compounds. Sulfonamides are widely recognized for their pharmacological properties, including antibacterial, antiviral, and anticancer activities. The unique structural features of this compound, such as the presence of bromo and difluoromethyl groups, enhance its reactivity and make it a valuable building block for the development of novel bioactive molecules.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride via a multi-step process involving nitration, bromination, and sulfonylation reactions. The compound exhibited excellent yields and purity, making it suitable for further derivatization. The study also explored its reactivity with various nucleophiles, leading to the formation of diverse sulfonamide derivatives with potential biological activities.

Another significant development involves the application of this compound in the design of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride to synthesize novel kinase inhibitors with improved selectivity and potency. Preliminary in vitro assays have shown promising results, with some derivatives exhibiting nanomolar inhibitory activity against specific kinase targets.

Furthermore, the compound's potential in agrochemical research has been explored. Its structural motifs are conducive to the development of new pesticides and herbicides. Recent patents have disclosed formulations incorporating derivatives of 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride, demonstrating efficacy against a broad spectrum of plant pathogens.

In conclusion, 5-Bromo-3-(difluoromethyl)-4-nitropyridine-2-sulfonyl chloride (CAS: 1806998-39-9) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span drug discovery, agrochemical development, and beyond. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the field. Future studies should focus on optimizing its synthetic routes and expanding its utility in therapeutic and industrial applications.